3-(1H-pyrazol-1-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide
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Overview
Description
The compound “3-(1H-pyrazol-1-yl)-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzamide” is a complex organic molecule. It contains several functional groups, including a pyrazole, a thiophene, a triazole, a pyridazine, and a benzamide .
Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple heterocyclic rings. The compound is likely to have a high degree of conjugation, which could influence its chemical properties .Scientific Research Applications
Synthesis and Biochemical Applications
Insecticidal Agents : A study discussed the synthesis of a series of heterocyclic compounds, including pyrazole and triazolo derivatives, with potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis. The compounds demonstrated potent toxic effects and were investigated for their toxicological and biochemical properties (Soliman et al., 2020).
Molecular Docking and Antimicrobial Activity : Another research focused on the synthesis of novel pyridine and fused pyridine derivatives, including pyrazolopyridine and triazolopyridine hybrids. These compounds exhibited antimicrobial and antioxidant activity, and their molecular docking screenings indicated moderate to good binding energies with target proteins (Flefel et al., 2018).
Antimicrobial and Antifungal Research
Thienopyrimidine Derivatives : Research on thienopyrimidine derivatives, including triazolo and pyrazolopyridines, indicated pronounced antimicrobial activity. These derivatives were synthesized through various chemical reactions and evaluated for their efficacy against different microbial agents (Bhuiyan et al., 2006).
Thiophene-Based Heterocycles : A study synthesized new pyrazole, pyridine, and triazolo derivatives incorporating a thiophene moiety. These compounds were evaluated for their antibacterial and antifungal activities, showing significant potency against specific fungal strains (Mabkhot et al., 2016).
Synthesis and Structural Applications
- Synthesis of Pyrazolo Derivatives : A novel approach for synthesizing imidazo and triazolopyridines from dithioesters was developed. This method offers several advantages, including mild conditions and high yields, for the synthesis of pyridine derivatives (Ramesha et al., 2016).
Antiviral and Antiproliferative Research
Antiavian Influenza Virus Activity : Benzamide-based aminopyrazoles and their derivatives were synthesized and evaluated for anti-influenza A virus activity. Several compounds showed significant antiviral activities against bird flu influenza (H5N1) (Hebishy et al., 2020).
Antiproliferative Activity : A study on [1,2,4]triazolo[4,3-b]pyridazin-6-yloxy derivatives found that while these compounds lost some activities inherent to their parent compounds, they exhibited inhibitory effects on the proliferation of endothelial and tumor cells (Ilić et al., 2011).
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been shown to have antiviral and antitumoral activity .
Mode of Action
The mode of action of this compound involves the inhibition of tubulin polymerization . Tubulin is a globular protein that polymerizes to form microtubules, which are essential components of the cell’s cytoskeleton. By inhibiting tubulin polymerization, the compound disrupts the formation of microtubules, which can lead to cell cycle arrest and apoptosis, particularly in rapidly dividing cells such as cancer cells .
Biochemical Pathways
This disruption can lead to cell cycle arrest and apoptosis .
Result of Action
The result of the compound’s action is the inhibition of cell division and growth, leading to cell cycle arrest and apoptosis. This effect is particularly pronounced in rapidly dividing cells, such as cancer cells .
Properties
IUPAC Name |
3-pyrazol-1-yl-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N7OS/c28-20(14-3-1-4-16(11-14)26-9-2-8-22-26)21-12-19-24-23-18-6-5-17(25-27(18)19)15-7-10-29-13-15/h1-11,13H,12H2,(H,21,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFUYVXWDYQCLFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C=CC=N2)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N7OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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